Cas no 1807276-84-1 (2-Chloro-6-methyl-3-nitrothiophenol)

• Product Name: 2-Chloro-6-methyl-3-nitrothiophenol
• CAS No: 1807276-84-1
• MF: C₇H₆ClNO₂S
• MW: 203.646039485931
• CID: 4961062
• Update Time: 2025-06-14

2-Chloro-6-methyl-3-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methyl-3-nitrothiophenol

• Inchi： 1S/C7H6ClNO2S/c1-4-2-3-5(9(10)11)6(8)7(4)12/h2-3,12H,1H3
• InChI Key： CLSJUABSFIEPCM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1S)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.9
• Topological Polar Surface Area: 46.8

Additional information on 2-Chloro-6-methyl-3-nitrothiophenol

Comprehensive Overview of 2-Chloro-6-methyl-3-nitrothiophenol (CAS No. 1807276-84-1): Properties, Applications, and Industry Insights

2-Chloro-6-methyl-3-nitrothiophenol (CAS No. 1807276-84-1) is a specialized organosulfur compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This nitro-substituted thiophenol derivative features a chlorine atom at the 2-position and a methyl group at the 6-position, creating a versatile scaffold for heterocyclic synthesis. Recent studies highlight its role as a key intermediate in developing crop protection agents and bioactive molecules, aligning with the growing demand for sustainable chemistry solutions.

The compound's electrophilic aromatic substitution reactivity makes it valuable for constructing thiazole-containing compounds, a class increasingly explored in drug discovery pipelines. Researchers are investigating its potential in catalyzed cross-coupling reactions, particularly for creating functionalized aromatic systems. With melting points typically ranging 80-85°C and moderate solubility in polar organic solvents, 2-Chloro-6-methyl-3-nitrothiophenol offers practical handling characteristics for laboratory applications.

Industry trends show rising searches for "nitrothiophenol derivatives applications" and "chloro-methyl nitrothiophenol synthesis," reflecting growing interest in tailored sulfur chemistry. The compound's structural tunability supports development of advanced materials, including liquid crystal intermediates and polymer modifiers. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for fine chemical manufacturing.

Environmental considerations drive innovation in green synthesis routes for 1807276-84-1, with recent patents describing catalytic reduction methods that minimize waste. The thiophenol core structure enables diverse bioconjugation applications, particularly in proteomics research where selective protein modification is crucial. Stability studies indicate optimal storage under inert atmosphere at -20°C, ensuring prolonged shelf life for research applications.

Emerging applications include its use as a ligand precursor in transition metal catalysis, addressing industry needs for cost-effective catalysts. The electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitutions, making it valuable for constructing complex molecular architectures. Safety data sheets emphasize standard laboratory precautions including ventilation control and personal protective equipment during handling.

Market analysts note increasing procurement of CAS 1807276-84-1 by contract research organizations, particularly for high-throughput screening libraries. The compound's structure-activity relationships are being explored for antimicrobial formulations, responding to global needs for novel biocides. Technical bulletins recommend anhydrous reaction conditions for optimal yields in multi-step syntheses.

Recent publications demonstrate innovative uses in materials science, including surface functionalization of nanoparticles and conductive polymers. The methyl-nitro-thiophenol motif shows promise in organic electronics, particularly for charge transport materials. Quality control protocols typically employ reverse-phase chromatography to verify chemical purity and isomeric composition.

Future research directions may explore its potential in click chemistry applications and biocompatible labeling techniques. The compound's regioselective reactivity continues to attract attention from medicinal chemists designing targeted therapeutics. As synthetic methodologies advance, 2-Chloro-6-methyl-3-nitrothiophenol is poised to play expanding roles in cutting-edge chemical innovation.